Cas no 876607-72-6 ((2r,3s)-1,4-Dioxane-2,3-dicarboxylic acid)

• Product Name: (2r,3s)-1,4-Dioxane-2,3-dicarboxylic acid
• CAS No: 876607-72-6
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 5854839
• PubChem ID: 92532712
• Update Time: 2025-11-01

(2r,3s)-1,4-Dioxane-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 876607-72-6
• CIS-1,4-DIOXANE-2,3-DICARBOXYLIC ACID
• AT19865
• EN300-6736801
• (2r,3s)-1,4-dioxane-2,3-dicarboxylic acid
• (2r,3s)-1,4-Dioxane-2,3-dicarboxylic acid

• Inchi： 1S/C6H8O6/c7-5(8)3-4(6(9)10)12-2-1-11-3/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4+
• InChI Key： XUZZZKIOMAMVTK-ZXZARUISSA-N
• SMILES： O1CCO[C@@H](C(=O)O)[C@H]1C(=O)O

Computed Properties

• Exact Mass: 176.03208797g/mol
• Monoisotopic Mass: 176.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on (2r,3s)-1,4-Dioxane-2,3-dicarboxylic acid

Introduction to (2R,3S)-1,4-Dioxane-2,3-dicarboxylic Acid (CAS No. 876607-72-6)

(2R,3S)-1,4-Dioxane-2,3-dicarboxylic acid, identified by its CAS number 876607-72-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This dioxane derivative possesses a unique structural framework, characterized by a rigid dioxane ring substituted with two carboxylic acid groups at the 2 and 3 positions. The stereochemistry defined by the (2R,3S) configuration further distinguishes this compound, making it of particular interest for synthetic chemists and biologists exploring novel molecular architectures.

The compound's significance stems from its potential applications in the development of chiral catalysts, ligands for asymmetric synthesis, and as a building block for more complex pharmacophores. The presence of two carboxylic acid functionalities allows for further derivatization, enabling the creation of polymers, esters, and other functionalized molecules that could exhibit tailored biological activities.

In recent years, there has been growing interest in dioxane derivatives due to their unique electronic and steric properties. The rigid dioxane ring provides a stable scaffold that can be modified to influence the reactivity and selectivity of adjacent functional groups. This has made (2R,3S)-1,4-dioxane-2,3-dicarboxylic acid a valuable asset in the design of novel materials and pharmaceutical intermediates.

One of the most compelling aspects of this compound is its potential role in drug discovery. The stereochemistry of (2R,3S)-1,4-dioxane-2,3-dicarboxylic acid is particularly noteworthy, as enantiomerically pure compounds are often preferred in pharmaceutical applications due to their improved biological activity and reduced side effects. Researchers have been exploring its utility as a precursor for chiral drugs that target specific biological pathways with high selectivity.

Recent studies have demonstrated the compound's utility in the synthesis of novel heterocyclic compounds. By leveraging its carboxylic acid groups, scientists have been able to construct complex cyclic structures that mimic natural products and bioactive molecules. These efforts have led to the discovery of several promising candidates with potential therapeutic applications.

The chemical properties of (2R,3S)-1,4-dioxane-2,3-dicarboxylic acid also make it an attractive candidate for industrial applications. Its stability under various reaction conditions and compatibility with a wide range of reagents allow for its use in large-scale synthetic processes. Additionally, its ability to form stable salts and esters opens up possibilities for its incorporation into formulations requiring enhanced solubility or stability.

From an environmental perspective, the compound's design aims to minimize unwanted ecological impacts. The absence of toxic or hazardous functionalities ensures that it can be handled safely in laboratory settings without posing significant risks to human health or the environment. This aligns with contemporary trends in green chemistry, where sustainability is a key consideration in molecular design.

The future prospects for (2R,3S)-1,4-dioxane-2,3-dicarboxylic acid are promising. Ongoing research is expected to uncover new synthetic methodologies and applications that will further enhance its value in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing chemical biology and drug development.